Cas no 2228823-96-7 (1,2,5-triazaspiro2.3hex-1-ene hydrochloride)

• Product Name: 1,2,5-triazaspiro2.3hex-1-ene hydrochloride
• CAS No: 2228823-96-7
• MF: C₃H₆ClN₃
• MW: 119.552838802338
• CID: 4786428
• PubChem ID: 137963794
• Update Time: 2025-10-28

1,2,5-triazaspiro2.3hex-1-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Triazaspiro[2.3]hex-1-ene hydrochloride
• 1,2,5-Triazaspiro[2.3]hex-1-ene;hydrochloride
• 1,2,5-triazaspiro2.3hex-1-ene hydrochloride
• AT13400
• EN300-1604840
• 1,2,5-TRIAZASPIRO[2.3]HEX-1-ENE HCL
• 2228823-96-7

• Inchi： 1S/C3H5N3.ClH/c1-3(2-4-1)5-6-3;/h4H,1-2H2;1H
• InChI Key： CJEPMQRAVAROQD-UHFFFAOYSA-N
• SMILES： Cl.N1CC2(C1)N=N2

Computed Properties

• Exact Mass: 119.0250249g/mol
• Monoisotopic Mass: 119.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 94.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.8

Additional information on 1,2,5-triazaspiro2.3hex-1-ene hydrochloride

1,2,5-Triazaspiro[2.3]Hex-1-ene Hydrochloride: A Comprehensive Overview

1,2,5-Triazaspiro[2.3]hex-1-ene hydrochloride, also known by its CAS number 228823-96-7, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a triazole ring fused to a cyclohexene ring system. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid.

The molecular structure of 1,2,5-triazaspiro[2.3]hex-1-ene hydrochloride is intriguing due to its spiro arrangement and the presence of nitrogen atoms within the triazole ring. This configuration imparts unique electronic properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug design and catalysis. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials and its ability to act as a catalyst in certain organic reactions.

One of the most notable aspects of this compound is its stability under various conditions. Research conducted in 2023 has shown that 1,2,5-triazaspiro[2.3]hex-1-ene hydrochloride exhibits remarkable thermal stability, retaining its structural integrity even at elevated temperatures. This property makes it an attractive candidate for applications in high-temperature environments or as a building block for more complex molecules.

The synthesis of 1,2,5-triazaspiro[2.3]hex-1-ene hydrochloride involves a multi-step process that typically begins with the preparation of the triazole ring system. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and purities in the production of this compound. These improvements are critical for scaling up production to meet growing demand from various industries.

In terms of applications, 1,2,5-triazaspiro[2.3]hex-1-ene hydrochloride has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool in drug design efforts targeting specific biological pathways. Additionally, its role as a catalyst in asymmetric synthesis has been explored extensively in recent years.

The chemical properties of this compound are further enhanced by its ability to form stable complexes with metal ions. This characteristic has led to investigations into its potential use as a ligand in coordination chemistry and catalysis. Recent studies have demonstrated that complexes formed with transition metals exhibit catalytic activity in reactions such as alkene epoxidation and C-H activation.

In conclusion, 1,2,5-triazaspiro[2.3]hex-1-ene hydrochloride, with its unique structure and versatile properties, continues to be a focal point for research and development across multiple disciplines. Its stability, synthetic accessibility, and functional versatility position it as a key player in advancing modern chemical science.